![molecular formula C13H14N2O3S2 B2475023 Benzo[d]thiazol-6-yl(3-(ethylsulfonyl)azetidin-1-yl)methanone CAS No. 2034252-83-8](/img/structure/B2475023.png)
Benzo[d]thiazol-6-yl(3-(ethylsulfonyl)azetidin-1-yl)methanone
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Overview
Description
Benzo[d]thiazol-6-yl(3-(ethylsulfonyl)azetidin-1-yl)methanone is an organic compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound belongs to the family of thiazoles and is known for its unique properties, including its ability to inhibit certain enzymes and its potential as a therapeutic agent.
Scientific Research Applications
- Researchers have synthesized benzothiazole derivatives with anti-tubercular potential . These compounds were tested in vitro and in vivo against Mycobacterium tuberculosis. Their inhibitory concentrations were compared with standard reference drugs. The new derivatives exhibited promising inhibition potency, making them potential candidates for tuberculosis treatment.
- Benzothiazole derivatives have demonstrated broad-spectrum biological effects, including antifungal activity . Specific compounds within this family have shown strong antifungal properties, which could be valuable in combating fungal infections.
- Some benzothiazole-based molecules exhibit anti-inflammatory effects. For instance, N′-(4-argiothiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide demonstrated potent anti-inflammatory activity .
- While not highly selective, certain benzothiazole derivatives have shown weak COX-1 inhibitory activity. These compounds were compared to standard COX inhibitors .
- Benzothiazole derivatives play a crucial role in agrochemical research and development. They exhibit insecticidal, fungicidal, antiviral, and herbicidal activities .
- Researchers have explored the structure-activity relationships of new benzothiazole derivatives. Molecular docking studies against the target DprE1 have been conducted to identify potent inhibitors with enhanced anti-tubercular activity .
Anti-Tubercular Activity
Antifungal Properties
Anti-Inflammatory Potential
COX-1 Inhibition
Agrochemical Research
Molecular Docking Studies
Mechanism of Action
Target of Action
Benzo[d]thiazol-6-yl(3-(ethylsulfonyl)azetidin-1-yl)methanone is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been shown to inhibit the target DprE1, a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .
Mode of Action
Benzothiazole derivatives have been shown to interact with their targets, leading to inhibition of the target’s function . In the case of anti-tubercular activity, they inhibit the enzyme DprE1, thereby disrupting the cell wall biosynthesis of Mycobacterium tuberculosis .
Biochemical Pathways
The inhibition of DprE1 disrupts the cell wall biosynthesis of Mycobacterium tuberculosis, affecting the survival and proliferation of the bacteria
Result of Action
The result of the action of benzothiazole derivatives is the inhibition of the growth and proliferation of Mycobacterium tuberculosis . This leads to the potential eradication of the bacteria in the host, thereby treating tuberculosis.
properties
IUPAC Name |
1,3-benzothiazol-6-yl-(3-ethylsulfonylazetidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3S2/c1-2-20(17,18)10-6-15(7-10)13(16)9-3-4-11-12(5-9)19-8-14-11/h3-5,8,10H,2,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXOQLXHTXRKNJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1CN(C1)C(=O)C2=CC3=C(C=C2)N=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[d]thiazol-6-yl(3-(ethylsulfonyl)azetidin-1-yl)methanone |
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